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Compound of Interest

Compound Name: Silentan

CAS No.: 79084-81-4

Cat. No.: B1249387

Get Quote

Disclaimer: The term "Silentan" did not yield specific results in chemical databases. The

information provided pertains to "Silane," a compound commonly used in laboratories and

industrial applications, which is the likely subject of your query. It is crucial to verify the

chemical identity of your substance, preferably by its CAS number, and consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) before handling or

disposal.

This guide provides essential safety and logistical information for the proper handling and

disposal of Silane (SiH₄) in a laboratory setting, designed for researchers, scientists, and drug

development professionals.

I. Chemical Safety and Hazard Information
Silane is a colorless, pyrophoric gas with a sharp, repulsive odor.[1][2] It is highly flammable

and can ignite spontaneously in air.[1][3] Due to its hazardous nature, strict adherence to safety

protocols is mandatory.

Key Hazards:
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Pyrophoric and Flammable: Forms explosive mixtures with air and can ignite on contact with

air without an ignition source.[3][4]

Inhalation Hazard: Toxic if inhaled, potentially causing headache, nausea, and irritation of the

respiratory tract.[3][5]

Gas Under Pressure: Contains gas under pressure; may explode if heated.[6]

Health Effects: Causes serious eye irritation and may cause drowsiness or dizziness.[7][8]

Repeated exposure may cause skin dryness or cracking.[8]

II. Quantitative Data Summary
The following table summarizes key quantitative data for Silane. This information is critical for

safe handling and storage.

Property Value Source

Molecular Formula SiH₄ [5]

Molar Mass 32.12 g/mol [1]

Boiling Point -111.9 °C (-169.4 °F) [1]

Melting Point -185 °C (-301 °F) [1]

Flash Point -17 °C (1.4 °F) [7]

Autoignition Temperature Pyrophoric [2]

Vapor Density 1.11 (Heavier than air) [2]

Exposure Limits (TWA) 5 ppm (ACGIH/NIOSH) [4]

III. Experimental Protocols for Safe Disposal
The primary method for the disposal of Silane gas is through controlled combustion or chemical

neutralization. Small quantities of Silane-contaminated materials require careful handling and

disposal as hazardous waste.

Protocol 1: Disposal of Empty or Near-Empty Silane Gas Cylinders
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Ensure Proper Labeling: Clearly label the cylinder as "Empty" and indicate any residual

pressure.

Follow Supplier Instructions: Contact the gas supplier for their specific return and disposal

procedures. Do not attempt to dispose of cylinders yourself.

Storage Pending Pickup: Store the cylinder in a well-ventilated, designated gas cylinder

storage area, away from heat and incompatible materials.

Protocol 2: Management of Silane-Contaminated Solid Waste

This protocol applies to items such as gloves, wipes, and labware that are grossly

contaminated with Silane.

Segregation: Collect all Silane-contaminated solid waste in a designated, clearly labeled,

and compatible container.[9] Do not mix with other waste streams.[10]

Containerization: Use a container that can be tightly sealed. The container must be

compatible with Silane and not prone to generating static electricity.[9][11]

Labeling: Label the container with "Hazardous Waste," the name "Silane-Contaminated

Debris," and the associated hazards (e.g., Flammable, Toxic).

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office. Provide a detailed inventory of the waste.

IV. Workflow for Silane Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Silane and related waste materials.
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Caption: Logical workflow for the proper disposal of Silane waste.

V. Emergency Procedures
In the event of a leak or spill, immediate and appropriate action is critical to prevent injury and

property damage.

Leak: If a Silane cylinder is leaking, do not attempt to stop the leak unless it can be done

safely.[6] Evacuate the area immediately and eliminate all ignition sources.[3][6] Contact your

institution's emergency response team.
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Fire: A leaking gas fire should not be extinguished unless the leak can be stopped safely.[6]

Use appropriate fire control measures for the surrounding fire.[6]

Inhalation: If inhalation occurs, remove the individual to fresh air and seek immediate

medical attention.[3][6]

Skin Contact: For frostbite from contact with liquid Silane, flush the affected area with water

for at least 15 minutes and seek medical attention.[6] For other skin contact, wash with soap

and water.[3]

Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical

attention.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1249387/docs#proper-disposal-procedures-for-
silentan-likely-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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